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Compound of Interest

Compound Name: N-Benzylidene-tert-butylamine

Cat. No.: B1206100 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Benzylidene-tert-butylamine is an imine compound that serves as a versatile intermediate

in organic synthesis. Its chemical structure, featuring a bulky tert-butyl group, provides steric

hindrance that can be strategically employed in various reactions. This application note

provides a detailed protocol for the synthesis of N-Benzylidene-tert-butylamine, along with

relevant data and a workflow diagram. The straightforward synthesis and purification make it an

accessible building block for applications in medicinal chemistry and materials science. For

instance, imines of this type are precursors for the synthesis of more complex nitrogen-

containing heterocyclic compounds and can be used in the development of novel ligands for

catalysis.

Experimental Protocol
This protocol is adapted from a standard procedure for the synthesis of N-benzylidene-tert-
butylamine.[1]

Materials:

Benzaldehyde

tert-Butylamine
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Water

Magnesium sulfate (anhydrous)

Three-neck round-bottom flask

Magnetic stirrer

Cold water condenser

Separatory funnel

Procedure:

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer and a

cold water condenser, add 30 g of water and 26.5 g of benzaldehyde.

Initial Mixing: Stir the mixture at room temperature for 3 minutes.

Addition of Amine: Add 22.1 g of tert-butylamine to the reaction flask in a single portion.

Reaction: Stir the mixture vigorously at room temperature for 15 hours.

Workup - Phase Separation: Stop the agitation and allow the reaction mixture to stand for at

least 15 minutes to allow for phase separation.

Isolation: Carefully separate and discard the lower aqueous layer using a separatory funnel.

Drying: Collect the upper organic layer and dry it over anhydrous magnesium sulfate.

Final Product: Decant or filter to remove the drying agent to obtain the final product, N-
benzylidene-tert-butylamine.

Data Presentation
Table 1: Reactant and Product Quantities
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Compound
Molecular Weight (
g/mol )

Amount (g) Moles

Benzaldehyde 106.12 26.5 0.250

tert-Butylamine 73.14 22.1 0.302

N-Benzylidene-tert-

butylamine
161.24 35.5 (Yield) 0.220

Table 2: 1H NMR Spectroscopic Data[1]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

8.29 s 1H Imine CH

7.77 m 2H Aromatic CH

7.40 m 3H Aromatic CH

1.33 s 9H tert-Butyl CH3

Solvent: CDCl3, Frequency: 300 MHz

Mandatory Visualization
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Synthesis Workflow for N-Benzylidene-tert-butylamine
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-Benzylidene-tert-butylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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